Cas no 1094902-47-2 (1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one)
1094902-47-2 structure
Product Name:1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
CAS No:1094902-47-2
MF:C9H7Cl2FO
MW:221.055684328079
CID:4679847
Update Time:2023-08-15
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
- NE55791
- 1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
-
- Inchi： 1S/C9H7Cl2FO/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
- InChI Key： AQUIHEQWJOQPDS-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1CC(CCl)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Topological Polar Surface Area: 17.1
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C383290-10mg |
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C383290-50mg |
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C383290-100mg |
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-50512-0.05g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 0.05g |
$174.0 | 2023-04-30 | |
| Enamine | EN300-50512-0.1g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 0.1g |
$257.0 | 2023-04-30 | |
| Enamine | EN300-50512-0.25g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 0.25g |
$367.0 | 2023-04-30 | |
| Enamine | EN300-50512-0.5g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 0.5g |
$579.0 | 2023-04-30 | |
| Enamine | EN300-50512-1.0g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 1g |
$743.0 | 2023-04-30 | |
| Enamine | EN300-50512-2.5g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 2.5g |
$1454.0 | 2023-04-30 | |
| Enamine | EN300-50512-5.0g |
1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one |
1094902-47-2 | 95% | 5g |
$2152.0 | 2023-04-30 |
1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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